4-[2,2-difluoro-4,6,10,12-tetramethyl-11-[4-(N-phenylanilino)phenyl]-8-[4-(trifluoromethyl)phenyl]-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-5-yl]-N,N-diphenylaniline

• Molecular Formula: C56H44BF5N4
• Molecular Weight: 878.8 g/mol
• IUPAC Name: 4-[2,2-difluoro-4,6,10,12-tetramethyl-11-[4-(N-phenylanilino)phenyl]-8-[4-(trifluoromethyl)phenyl]-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-5-yl]-N,N-diphenylaniline
• InChI: InChI=1S/C56H44BF5N4/c1-37-51(41-27-33-49(34-28-41)63(45-17-9-5-10-18-45)46-19-11-6-12-20-46)39(3)65-54(37)53(43-25-31-44(32-26-43)56(58,59)60)55-38(2)52(40(4)66(55)57(65,61)62)42-29-35-50(36-30-42)64(47-21-13-7-14-22-47)48-23-15-8-16-24-48/h5-36H,1-4H3
• InChI Key: HBQVYIZKWDOGRF-UHFFFAOYSA-N
• Canonical SMILES: [B-]1(N2C(=C(C(=C2C(=C3[N+]1=C(C(=C3C)C4=CC=C(C=C4)N(C5=CC=CC=C5)C6=CC=CC=C6)C)C7=CC=C(C=C7)C(F)(F)F)C)C8=CC=C(C=C8)N(C9=CC=CC=C9)C1=CC=CC=C1)C)(F)F

Description

4-[2,2-difluoro-4,6,10,12-tetramethyl-11-[4-(N-phenylanilino)phenyl]-8-[4-(trifluoromethyl)phenyl]-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-5-yl]-N,N-diphenylaniline is a complex organic compound known for its unique structural properties and applications in various scientific fields. This compound is characterized by its multiple aromatic rings and the presence of fluorine atoms, which contribute to its stability and reactivity.

Preparation Methods

The synthesis of 4-[2,2-difluoro-4,6,10,12-tetramethyl-11-[4-(N-phenylanilino)phenyl]-8-[4-(trifluoromethyl)phenyl]-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-5-yl]-N,N-diphenylaniline involves multiple steps, including the formation of intermediate compounds and the use of specific reagents and conditions. The synthetic route typically includes:

Formation of Intermediate Compounds: The initial steps involve the synthesis of intermediate compounds that contain the necessary functional groups.

Reaction Conditions: The reactions are carried out under controlled conditions, often involving the use of catalysts, solvents, and specific temperatures to ensure the desired product is obtained.

Industrial Production: On an industrial scale, the production methods are optimized for efficiency and yield, often involving continuous flow processes and large-scale reactors.

Chemical Reactions Analysis

4-[2,2-difluoro-4,6,10,12-tetramethyl-11-[4-(N-phenylanilino)phenyl]-8-[4-(trifluoromethyl)phenyl]-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-5-yl]-N,N-diphenylaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents, resulting in the formation of reduced products.

Substitution: The compound can undergo substitution reactions, where specific atoms or groups are replaced by other atoms or groups under suitable conditions.

Scientific Research Applications

This compound has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Employed in the study of biological processes and as a fluorescent marker in imaging techniques.

Medicine: Investigated for its potential therapeutic properties and as a component in drug development.

Industry: Utilized in the production of advanced materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 4-[2,2-difluoro-4,6,10,12-tetramethyl-11-[4-(N-phenylanilino)phenyl]-8-[4-(trifluoromethyl)phenyl]-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-5-yl]-N,N-diphenylaniline involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through:

Molecular Targets: Binding to specific proteins or enzymes, altering their activity.

Pathways: Modulating signaling pathways involved in various cellular processes.

Comparison with Similar Compounds

Compared to other similar compounds, 4-[2,2-difluoro-4,6,10,12-tetramethyl-11-[4-(N-phenylanilino)phenyl]-8-[4-(trifluoromethyl)phenyl]-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-5-yl]-N,N-diphenylaniline stands out due to its unique structural features and reactivity. Similar compounds include:

BODIPY™ 505/515: Known for its use in cellular imaging and as a fluorescent marker.

1,4-Difluoro-2,3,5,6-Tetraiodo-Benzene: Used in material science and chemical synthesis.

This compound’s distinct properties make it valuable in various research and industrial applications.